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Compound of Interest

Compound Name: Acid black 26

Cat. No.: B1595528

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Black 26, also known by its Colour Index name C.I. 27070, is a synthetic dye belonging
to the disazo class of colorants.[1][2][3] Its molecular structure, characterized by two azo (-
N=N-) groups, is responsible for its deep navy to black hue. The presence of two sodium
sulfonate (-SOsNa) groups imparts good water solubility, a critical property for its application in
aqueous dyeing processes.[4] Acid Black 26 is widely utilized in the textile industry for dyeing
protein fibers such as wool and silk, as well as synthetic polyamides like nylon.[1][2][3] It also
finds applications in the coloring of leather.[1][2][3] Beyond its industrial importance, Acid
Black 26 serves as a model compound in environmental chemistry studies, particularly in the
development of advanced oxidation processes for wastewater treatment.[4]

Core Molecular and Physical Properties

A summary of the key quantitative data for Acid Black 26 is presented below, providing a quick
reference for its fundamental characteristics.
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Property Value Reference
Molecular Formula C32H21NsNa207S:2 [1112]
Molecular Weight 697.65 g/mol [1][2]

C.l. Name 27070 [11[2]

CAS Number 6262-07-3 [1][2]
Appearance Bluish-black powder [1][2][3]
Solubility in Water 100 g/L at 90 °C [1112][3]
Solubility in Other Solvents Slightly soluble in ethanol and [1112][3]

acetone

Synthesis of Acid Black 26

The synthesis of Acid Black 26 is a multi-step process involving sequential diazotization and
coupling reactions, a hallmark of azo dye production. The general manufacturing method is as
follows: 5-Amino-2-(phenylamino)benzenesulfonic acid is first diazotized. The resulting
diazonium salt is then coupled with Naphthalen-1-amine. This intermediate product is
subsequently diazotized and finally coupled with 6-Hydroxynaphthalene-2-sulfonic acid to yield
Acid Black 26.[1][2]
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Synthesis Pathway of Acid Black 26

Experimental Protocols
Representative Synthesis Protocol

This protocol is a representative procedure for the synthesis of a disazo dye like Acid Black
26, based on established methods for diazotization and azo coupling.

Materials:

¢ 5-Amino-2-(phenylamino)benzenesulfonic acid
e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

» Naphthalen-1-amine

¢ 6-Hydroxynaphthalene-2-sulfonic acid
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e Sodium carbonate (Na2COs)
e Ice

e Deionized water
Procedure:

« First Diazotization:

o Suspend 5-Amino-2-(phenylamino)benzenesulfonic acid in water and cool the mixture to
0-5°C in an ice bath.

o Slowly add a solution of sodium nitrite, keeping the temperature below 5°C.
o Stir the mixture for 1-2 hours to ensure complete diazotization.

e First Coupling:
o In a separate vessel, dissolve Naphthalen-1-amine in a dilute acidic solution.

o Slowly add the diazonium salt solution from step 1 to the Naphthalen-1-amine solution,
maintaining a low temperature and acidic pH.

o Stir until the coupling reaction is complete, which can be monitored by thin-layer
chromatography (TLC).

» Second Diazotization:
o Cool the monoazo intermediate from step 2 to 0-5°C.

o Slowly add a solution of sodium nitrite while maintaining a low temperature and acidic
conditions.

o Sitir for 1-2 hours.

e Second Coupling:
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o Dissolve 6-Hydroxynaphthalene-2-sulfonic acid in an alkaline solution (e.g., sodium
carbonate solution).

o Slowly add the diazonium salt solution from step 3 to the alkaline solution of the coupling
component, maintaining a low temperature.

o Stir until the reaction is complete.

« |solation and Purification:
o The dye can be precipitated from the solution by adding sodium chloride (salting out).

o The precipitate is then filtered, washed with a saturated sodium chloride solution, and
dried.

Analytical Characterization: UV-Visible Spectroscopy

Objective: To determine the maximum absorption wavelength (Amax) of Acid Black 26 in an
agueous solution.

Materials:

Acid Black 26

Deionized water

Volumetric flasks

Quartz cuvettes

UV-Visible spectrophotometer
Procedure:

e Prepare a stock solution of Acid Black 26 of a known concentration (e.g., 100 mg/L) in
deionized water.

o From the stock solution, prepare a series of dilutions to obtain concentrations within the
linear range of the spectrophotometer.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1595528?utm_src=pdf-body
https://www.benchchem.com/product/b1595528?utm_src=pdf-body
https://www.benchchem.com/product/b1595528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Calibrate the spectrophotometer with deionized water as the blank.
» Measure the absorbance of each dilution over a wavelength range of 200-800 nm.

e The wavelength at which the highest absorbance is recorded is the Amax.
Prepare Stock Solution
of Acid Black 26

(Prepare Serial Dilutions)

Calibrate Spectrophotometer
with Blank

l

Measure Absorbance
(200-800 nm)

Click to download full resolution via product page

UV-Visible Spectroscopy Workflow

Application: Dyeing of Wool

Objective: To dye a wool sample with Acid Black 26.
Materials:
e Acid Black 26

e Wool yarn or fabric (pre-scoured)
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Acetic acid or white vinegar
Glauber's salt (sodium sulfate), optional as a leveling agent
Stainless steel dye pot

Heating source

Procedure:

Prepare a 1% stock solution of Acid Black 26 by dissolving 1g of dye powder in 200mL of
hot water.

Fill a dye pot with enough water for the wool to move freely.
Add the desired amount of dye stock solution to the dyebath and stir well.

Thoroughly wet the wool in water before introducing it to the dyebath to ensure even dye
uptake.

Submerge the wet wool in the dyebath.
Slowly heat the dyebath to a simmer (around 85-95°C), stirring gently.

After about 10-15 minutes, add acetic acid (or vinegar) to the dyebath to lower the pH and
promote dye fixation.

Maintain the temperature and continue to stir gently for 30-60 minutes.
Allow the dyebath to cool slowly.

Rinse the wool in warm water until the water runs clear, then wash with a neutral detergent
and rinse again.

Air dry the dyed wool away from direct sunlight.

Fastness Properties
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The fastness of a dye refers to its resistance to fading or running under various conditions. The
following table summarizes the fastness properties of Acid Black 26 according to ISO and
AATCC standards. The ratings are typically on a scale of 1 to 5 (or 1 to 8 for lightfastness), with
higher numbers indicating better fastness.

Fastness Property ISO Rating AATCC Rating
Lightfastness 4 5

Washing (Soaping) Fading: 3-4, Staining: 1 Fading: 3, Staining: 3
Perspiration Fading: 4-5, Staining: 4 Fading: 4-5, Staining: 4
Oxygen Bleaching Fading: 1, Staining: 4-5

Seawater Fading: 3 Fading: 4, Staining: 4

Data sourced from multiple suppliers and databases.[1][2]

Fastness Testing Protocols

Standardized methods are crucial for evaluating the fastness properties of dyed textiles.

o Lightfastness (ISO 105-B02 / AATCC 16): A dyed sample is exposed to a xenon-arc lamp,
which simulates natural sunlight, alongside a set of blue wool standards with known
lightfastness. The degree of fading is assessed by comparing the change in color of the
sample to that of the standards.[5][6]

¢ Washfastness (ISO 105-C06 / AATCC 61): The dyed sample, in contact with a multifiber
fabric, is laundered in a standard detergent solution under controlled conditions of
temperature and time. The color change of the sample and the staining of the multifiber
fabric are evaluated using a grayscale.[5][7][8]

o Perspiration Fastness (ISO 105-E04 / AATCC 15): The dyed sample is treated with simulated
acidic and alkaline perspiration solutions and subjected to mechanical pressure at a specific
temperature. The color change and staining are then assessed.[5][7]
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Conclusion

Acid Black 26 is a commercially significant disazo dye with well-characterized molecular and
physical properties. Its synthesis via established diazotization and coupling reactions, along
with its reliable performance in dyeing protein and polyamide fibers, makes it a staple in the
coloration industry. The provided protocols offer a foundational framework for its synthesis,
analysis, and application. A thorough understanding of its properties, particularly its fastness to
various agents, is essential for its effective and appropriate use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. worlddyevariety.com [worlddyevariety.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1595528?utm_src=pdf-body-img
https://www.benchchem.com/product/b1595528?utm_src=pdf-body
https://www.benchchem.com/product/b1595528?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/acid-dyes/acid-black-26.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. China Acid Black 26 Manufacturers, Suppliers, Factory - Free Sample - COLOR BLOOM
[m.colorbloomdyes.com]

3. ACID BLACK 26|CAS NO0.6262-07-3 [chinainterdyes.com]

4. Acid Black 26 | Benchchem [benchchem.com]

5. Fabric Colorfastness Testing: 7 ISO And AATCC Standard Methods [vietextile.com]
6. benchchem.com [benchchem.com]

7. intouch-quality.com [intouch-quality.com]

8. chiuvention.com [chiuvention.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to Acid Black 26].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595528#acid-black-26-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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